Cas no 886902-37-0 (N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886902-37-0
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5476070
• Update Time: 2025-05-19

N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-benzothiazolyl-2,4-dimethoxy-N-(2-pyridinylmethyl)-
• N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H19N3O3S/c1-27-16-10-11-17(19(13-16)28-2)21(26)25(14-15-7-5-6-12-23-15)22-24-18-8-3-4-9-20(18)29-22/h3-13H,14H2,1-2H3
• InChI Key： YVXGGILIRJYFGK-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide

N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide (CAS No. 886902-37-0): A Comprehensive Overview

N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide (CAS No. 886902-37-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure combining benzothiazole and pyridine moieties, is widely studied for its potential applications in drug development and biochemical studies. Its CAS number 886902-37-0 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions.

The molecular structure of N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide features a benzothiazole ring linked to a dimethoxybenzamide group via a pyridinylmethyl bridge. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, topics frequently searched in AI-driven drug discovery platforms.

In recent years, the demand for benzothiazole derivatives like CAS 886902-37-0 has surged due to their relevance in targeting neurodegenerative diseases and cancer pathways. Online searches often include queries such as "benzothiazole-based drug candidates" or "pyridine-containing bioactive molecules," reflecting growing interest in this niche. The compound’s methoxy groups enhance its solubility and bioavailability, critical factors in pharmacokinetic optimization—a hot topic in modern drug design.

From a commercial perspective, N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide is supplied by leading chemical manufacturers under stringent quality controls. Its CAS registry number 886902-37-0 ensures traceability and compliance with global regulatory standards. Suppliers often highlight its purity (>98%) and suitability for high-throughput screening (HTS), aligning with trends in AI-assisted drug discovery and precision medicine.

Beyond pharmaceuticals, this compound’s fluorescence properties—attributed to the benzothiazole core—make it a candidate for molecular probes in diagnostic imaging. Searches for "fluorescent biomarkers for disease detection" correlate well with this application. Additionally, its stability under physiological conditions positions it as a promising scaffold for bioconjugation techniques, another trending area in biomedical research.

Environmental and safety profiles of CAS 886902-37-0 are rigorously documented, with no reported hazards under normal handling conditions. This aligns with industry demands for green chemistry alternatives, a frequently searched topic in sustainable science forums. Researchers appreciate its compatibility with microwave-assisted synthesis—a method gaining traction for reducing reaction times and energy consumption.

In summary, N-(1,3-benzothiazol-2-yl)-2,4-dimethoxy-N-(pyridin-2-yl)methylbenzamide represents a versatile building block at the intersection of medicinal chemistry and materials science. Its CAS number 886902-37-0 serves as a gateway to extensive scientific data, while its structural features address contemporary challenges in targeted therapy development. As AI and machine learning continue to revolutionize compound screening, this molecule’s relevance in hit-to-lead optimization workflows is expected to grow exponentially.